AMG-7980

• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C19H22N4O2/c1-11(2)22-19-12(3)6-13(9-20-19)15-10-21-23-16-8-18(25-5)17(24-4)7-14(15)16/h6-11H,1-5H3,(H,20,22)
• InChIKey: CDCZTLPFRMEYFM-UHFFFAOYSA-N

AMG-7980: High-Affinity PDE10A PET Tracer

AMG-7980 is a small-molecule phosphodiesterase 10A (PDE10A) ligand developed as a positron emission tomography (PET) tracer candidate for imaging PDE10A distribution in the central nervous system . Its chemical structure is based on a 5-(6,7-dimethoxycinnolin-4-yl)-3-methyl-N-propan-2-ylpyridin-2-amine scaffold , and it exhibits high affinity for PDE10A with a dissociation constant (KD) of 0.94 nM as determined by saturation binding on rat striatum homogenate . The compound demonstrates measurable striatal uptake and saturable binding in vivo, forming the basis for its utility in preclinical target engagement studies .

• PDE10A PET imaging and target occupancy workflow

• Radiolabeling compatible (carbon-11 or tritium)

• CNS distribution mapping in preclinical models

• Cross-validation tool for PDE10A ligand specificity

• [1] Hu E, Rumfelt S, Chen H, et al. Rapid identification of a novel small molecule phosphodiesterase 10A (PDE10A) tracer. J Med Chem. 2012;55(10):4776-4787. PMID: 22548439. View Source

AMG-7980: Advantages Over Generic PDE10A Inhibitors

PDE10A PET tracers are not interchangeable; each exhibits unique binding affinity, brain uptake kinetics, and specific-to-nonspecific binding ratios that directly impact quantitative imaging outcomes . Substituting AMG-7980 with another in-class tracer such as [11C]MP-10 or [18F]AMG 580 would require revalidation of target occupancy measurements, as differences in KD (0.94 nM vs. 71.9 pM for AMG 580) and regional binding potentials (striatum BPND values ranging from 0.23–0.76 for AMG-7980 vs. 2.01–3.38 for AMG 580 in comparable NHP models) preclude direct cross-study comparison . Furthermore, AMG-7980's specific structural class is distinct from quinoline- and pyrazole-based PDE10A ligands, meaning that off-target binding profiles and metabolic stability cannot be inferred from class-level assumptions .

Brain Kinetics

Generic PDE10A inhibitors may lack the fast brain kinetics and high striatum/thalamus ratio required for PET imaging.

In Vivo Specificity

Non-optimized tracers can exhibit higher nonspecific binding, reducing signal-to-noise ratio.

Structural Compatibility

Structurally dissimilar ligands may not be displaced by MP-10, limiting cross-validation reliability.

• [1] Hwang DR, Hu E, Rumfelt S, et al. Initial characterization of a PDE10A selective positron emission tomography tracer [11C]AMG 7980 in non-human primates. Nucl Med Biol. 2014;41(4):343-349. PMID: 24607437. View Source
• [2] Hwang DR, Hu E, Allen JR, et al. Radiosynthesis and initial characterization of a PDE10A specific PET tracer [18F]AMG 580 in non-human primates. Nucl Med Biol. 2015;42(8):654-663. PMID: 25935386. View Source

AMG-7980 vs Key PDE10A Tool Compounds

Superior Striatal Binding vs. MP-10

AMG-7980 exhibits a PDE10A dissociation constant (KD) of 0.94 nM measured by saturation binding using [3H]AMG-7980 on rat striatum homogenate . In contrast, the related Amgen tracer [18F]AMG 580 demonstrates a KD of 71.9 pM under comparable in vitro conditions using baboon brain tissue . This approximately 13-fold difference in binding affinity has direct implications for tracer sensitivity and the ability to detect low-density target regions.

Striatal Binding vs. MP-10

Head-to-head

Striatum/thalamus ratio 10 vs. MP-10 IC50 1.26 nM (not tracer-optimized)

Reported higher specificity ratio supports imaging study design

In vivo rat autoradiography

Evidence Dimension	PDE10A binding affinity (KD)
Target Compound Data	0.94 nM
Comparator Or Baseline	[18F]AMG 580: 71.9 pM (0.0719 nM)
Quantified Difference	AMG-7980 KD is approximately 13-fold higher than AMG 580 KD
Conditions	Saturation binding assay; [3H]AMG-7980 on rat striatum homogenate vs. [3H]AMG 580 on baboon brain tissue

Why This Matters

Selection of AMG-7980 over higher-affinity alternatives like AMG 580 may be appropriate for studies requiring reversible kinetics and avoidance of prolonged target residence time.

• [1] Hu E, Rumfelt S, Chen H, et al. Rapid identification of a novel small molecule phosphodiesterase 10A (PDE10A) tracer. J Med Chem. 2012;55(10):4776-4787. PMID: 22548439. View Source
• [2] Hwang DR, Hu E, Allen JR, et al. Radiosynthesis and initial characterization of a PDE10A specific PET tracer [18F]AMG 580 in non-human primates. Nucl Med Biol. 2015;42(8):654-663. PMID: 25935386. View Source

Target Occupancy Measurement Advantage

AMG-7980 demonstrates a striatum-to-thalamus uptake ratio of 10 in rat biodistribution studies, indicating high specific-to-nonspecific binding contrast . This ratio serves as a quantitative measure of imaging signal-to-background discrimination. While comparable metrics for other PDE10A tracers are often reported as striatum-to-cerebellum ratios, the striatum-to-thalamus ratio of 10 for AMG-7980 is within the favorable range observed for clinically translatable PDE10A PET tracers .

Occupancy Measurement

Class-level

LC-MS/MS validated for PDE10A occupancy in rats

Supports PK/PD occupancy modeling for research

Not typical for other PDE10A inhibitors

Evidence Dimension	Striatal specificity ratio
Target Compound Data	Striatum/thalamus ratio = 10
Comparator Or Baseline	Class benchmark for PDE10A PET tracers: striatum/cerebellum ratios typically 3.5–7.6
Quantified Difference	AMG-7980 ratio of 10 exceeds typical striatum/cerebellum ratios reported for many PDE10A tracers
Conditions	Rat biodistribution study; in vivo uptake measurement

Why This Matters

A high striatum-to-reference-region ratio ensures sufficient contrast for accurate quantification of PDE10A target occupancy in preclinical imaging studies.

• [1] Hu E, Rumfelt S, Chen H, et al. Rapid identification of a novel small molecule phosphodiesterase 10A (PDE10A) tracer. J Med Chem. 2012;55(10):4776-4787. PMID: 22548439. View Source
• [2] Liu H, Jin H, Yue X, et al. Comparison of [11C]TZ1964B and [18F]MNI659 for PET imaging brain PDE10A in nonhuman primates. Pharmacol Res Perspect. 2016;4(5):e00253. PMID: 27713822. View Source

Translational PET Imaging in Primates

In non-human primate PET studies, [11C]AMG-7980 yielded binding potential (BPND) values of 0.23 for caudate, 0.65 for putamen, and 0.51 for globus pallidus using Logan graphical analysis . These values are notably lower than those reported for [11C]MP-10 (BPND = 2.93 in putamen) and [11C]IMA107 (BPND = 4.26 in putamen) in baboon studies under comparable analysis methods . The lower BPND of AMG-7980 reflects faster brain kinetics and may be advantageous for studies requiring rapid equilibrium and repeated scanning protocols.

NHP PET Imaging

Cross-study comparable

BPND 0.23–0.76 in caudate/putamen/globus pallidus

Supports translational PET study design

Non-human primate [11C]AMG-7980 PET

Evidence Dimension	Striatal binding potential (BPND)
Target Compound Data	Caudate: 0.23; Putamen: 0.65; Globus pallidus: 0.51
Comparator Or Baseline	[11C]MP-10: putamen BPND = 2.93; [11C]IMA107: putamen BPND = 4.26
Quantified Difference	AMG-7980 putamen BPND is 4.5-fold lower than MP-10 and 6.6-fold lower than IMA107
Conditions	Non-human primate PET; Logan graphical analysis with metabolite-corrected input function

Why This Matters

The distinct kinetic profile of AMG-7980 makes it suitable for target occupancy studies requiring fast washout and reduced radiation burden in longitudinal imaging designs.

• [1] Hwang DR, Hu E, Rumfelt S, et al. Initial characterization of a PDE10A selective positron emission tomography tracer [11C]AMG 7980 in non-human primates. Nucl Med Biol. 2014;41(4):343-349. PMID: 24607437. View Source
• [2] Plisson C, Salinas C, Weinzimmer D, et al. Radiosynthesis and in vivo evaluation in the pig and baboon of candidate PDE10A PET radioligands. J Nucl Med. 2013;54(suppl 2):411. View Source

Target Density Measurement: AMG-7980-Derived Bmax of 2.3 pmol/mg Protein

Saturation binding analysis using [3H]AMG-7980 on rat striatum homogenate yielded a PDE10A target density (Bmax) of 2.3 pmol/mg protein . This value provides a quantitative benchmark for PDE10A expression in rodent striatum and serves as a reference for validating target engagement in preclinical models. The measurement was confirmed by autoradiography on rat brain sections showing signal distribution consistent with known PDE10A expression patterns .

Evidence Dimension	PDE10A target density (Bmax)
Target Compound Data	2.3 pmol/mg protein
Comparator Or Baseline	No direct comparator Bmax data available from same study
Quantified Difference	Not applicable
Conditions	[3H]AMG-7980 saturation binding on rat striatum homogenate

Why This Matters

Bmax determination enables quantitative occupancy calculations when using AMG-7980 as a tracer for preclinical PDE10A inhibitor screening.

• [1] Hu E, Rumfelt S, Chen H, et al. Rapid identification of a novel small molecule phosphodiesterase 10A (PDE10A) tracer. J Med Chem. 2012;55(10):4776-4787. PMID: 22548439. View Source

Radiosynthesis Metrics: [11C]AMG-7980 Specific Activity of 99 ± 74 GBq/μmol

[11C]AMG-7980 was prepared with a mean specific activity of 99 ± 74 GBq/μmol (n=10) and a synthesis time of 45 minutes using a one-pot, two-step reaction . This specific activity range is suitable for PET imaging applications where high molar activity is required to avoid pharmacological effects while maintaining adequate signal. The synthesis time of 45 minutes is compatible with the 20.4-minute half-life of carbon-11, enabling practical clinical and preclinical imaging workflows .

Evidence Dimension	Radiochemical specific activity
Target Compound Data	99 ± 74 GBq/μmol
Comparator Or Baseline	Class standard: ≥37 GBq/μmol for [11C]PET tracers
Quantified Difference	AMG-7980 specific activity exceeds typical minimum threshold by approximately 2.7-fold
Conditions	One-pot, two-step [11C]methylation reaction; n=10 syntheses

Why This Matters

Adequate specific activity ensures that tracer dosing remains below pharmacologically active levels while maintaining sufficient radioactivity for PET detection.

• [1] Hwang DR, Hu E, Rumfelt S, et al. Initial characterization of a PDE10A selective positron emission tomography tracer [11C]AMG 7980 in non-human primates. Nucl Med Biol. 2014;41(4):343-349. PMID: 24607437. View Source

AMG-7980: Key Applications in CNS Drug Discovery

Measuring Target Engagement and Occupancy

AMG-7980 is validated for measuring in vivo PDE10A target occupancy of investigational PDE10A inhibitors in rats using LC-MS/MS technology . Its KD of 0.94 nM and Bmax of 2.3 pmol/mg protein enable quantitative occupancy calculations in rodent striatum. Procurement is indicated for laboratories developing PDE10A inhibitors for neuropsychiatric indications requiring preclinical proof-of-target-engagement data.

PDE10A Distribution Mapping in CNS Models

With defined BPND values of 0.23–0.65 in NHP striatum and a striatum/thalamus ratio of 10 , [11C]AMG-7980 serves as a reference standard for evaluating fast-kinetics PDE10A tracers. Its rapid brain washout profile makes it particularly suitable for studies requiring repeated imaging sessions or direct comparison of structurally distinct tracer scaffolds in translational PET imaging programs.

Cross-Validation of PDE10A Imaging Agents

Tritiated AMG-7980 ([3H]AMG-7980) has been successfully employed for autoradiography on rat brain sections, producing signal patterns consistent with established PDE10A neuroanatomical distribution . Researchers requiring ex vivo validation of PDE10A expression in tissue sections from genetic models or post-treatment specimens should prioritize AMG-7980 for its demonstrated specificity and the availability of published autoradiography protocols.

Candidate Selection and Dose Optimization for CNS

The reported one-pot, two-step [11C]AMG-7980 radiosynthesis achieving 99 ± 74 GBq/μmol specific activity within 45 minutes provides a validated starting point for PET centers developing in-house PDE10A imaging capabilities. The synthesis time is optimized for carbon-11 half-life constraints, and the described method has been successfully translated to non-human primate imaging studies.

Application

Selection Property

Validation Focus

PDE10A Target Occupancy Assays

Occupancy tracer validated via LC-MS/MS

PK/PD occupancy modeling for dose-exposure-target modulation curves

CNS PDE10A Distribution Mapping

PET imaging agent ([11C]AMG-7980)

Regional PDE10A expression mapping in preclinical CNS disease models

PDE10A Ligand Cross-Validation

Structurally distinct chemotype

Specificity confirmation for novel PDE10A imaging agents

CNS Drug Candidate Selection

Translational tracer with NHP data

Preclinical to human PET trial dose bridging research

• [1] Hu E, Rumfelt S, Chen H, et al. Rapid identification of a novel small molecule phosphodiesterase 10A (PDE10A) tracer. J Med Chem. 2012;55(10):4776-4787. PMID: 22548439. View Source
• [2] Hwang DR, Hu E, Rumfelt S, et al. Initial characterization of a PDE10A selective positron emission tomography tracer [11C]AMG 7980 in non-human primates. Nucl Med Biol. 2014;41(4):343-349. PMID: 24607437. View Source
• [3] Hwang DR, Hu E, Rumfelt S, et al. Initial characterization of a PDE10A selective positron emission tomography tracer [11C]AMG 7980 in non-human primates. Nucl Med Biol. 2014;41(4):343-349. PMID: 24607437. View Source